Cas no 56961-86-5 (2,3,5-Trichlorotoluene)

• Product Name: 2,3,5-Trichlorotoluene
• CAS No: 56961-86-5
• MF: C₇H₅Cl₃
• MW: 195.47359919548
• CID: 347232
• PubChem ID: 13751585
• Update Time: 2025-11-02

2,3,5-Trichlorotoluene Chemical and Physical Properties

Names and Identifiers

• 1,2,5-Trichloro-3-methylbenzene
• 2,3,5-Trichlorotoluene
• Benzene, 1,2,5-trichloro-3-methyl-
• 1,2,5-trichloro-3-methyl-benzene
• 2,3,5-trichloro-toluene
• 2,3,5-Trichlor-toluol
• AGN-PC-00NU5E
• AK106951
• CTK1F3381
• KB-216269
• SureCN180195
• SCHEMBL180195
• DTXSID70548404
• 56961-86-5

• Inchi： 1S/C7H5Cl3/c1-4-2-5(8)3-6(9)7(4)10/h2-3H,1H3
• InChI Key： OKLGPXYADUOPGA-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C)Cl)Cl

Computed Properties

• Exact Mass: 193.94585
• Monoisotopic Mass: 193.945683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Colorless neutral crystals
• Density: 1.3950 (estimate)
• Melting Point: 45.5°C
• Boiling Point: 230.4°C (estimate)
• Refractive Index: 1.5670 (estimate)
• PSA: 0
• Solubility: Insoluble in water, soluble in hot ordinary solvents,

Additional information on 2,3,5-Trichlorotoluene

2,3,5-Trichlorotoluene (CAS No. 56961-86-5): Properties, Applications, and Industry Insights

2,3,5-Trichlorotoluene (CAS No. 56961-86-5) is a chlorinated aromatic compound that has garnered significant attention in specialty chemical applications. As a derivative of toluene with three chlorine substituents, this compound exhibits unique physicochemical properties that make it valuable in various industrial processes. The growing demand for chlorinated toluene derivatives in advanced material synthesis has positioned 2,3,5-trichlorotoluene as an important intermediate in modern chemical manufacturing.

The molecular structure of 2,3,5-trichlorotoluene features a toluene ring with chlorine atoms at the 2, 3, and 5 positions, creating distinct electronic and steric effects. This configuration contributes to its relatively high boiling point (typically between 245-255°C) and moderate solubility in organic solvents. Researchers have noted that the trichlorotoluene isomer pattern significantly influences its reactivity in subsequent chemical transformations, making it particularly useful for controlled synthesis reactions.

In industrial applications, 2,3,5-trichlorotoluene serves as a key precursor in the production of advanced agrochemicals and specialty polymers. Its role in synthesizing crop protection agents has become increasingly important as the agricultural sector seeks more targeted and environmentally sustainable solutions. The compound's ability to undergo selective further functionalization makes it valuable for creating complex molecular architectures required in modern specialty chemical formulations.

The global market for chlorinated toluene derivatives has shown steady growth, with 2,3,5-trichlorotoluene maintaining a stable position in the supply chain. Industry analysts note particular demand from the Asia-Pacific region, where expanding agrochemical and pharmaceutical sectors drive consumption. Recent supply chain optimizations have improved availability of this trichlorinated aromatic compound, though quality control remains paramount due to its use in sensitive applications.

Environmental considerations surrounding 2,3,5-trichlorotoluene have prompted significant research into greener production methods. Modern synthetic approaches emphasize atom economy and reduced energy consumption, aligning with the chemical industry's sustainability goals. Proper handling procedures ensure safe utilization of this material while minimizing environmental impact, addressing common questions about chlorinated compound safety in industrial settings.

Analytical characterization of 2,3,5-trichlorotoluene typically employs gas chromatography-mass spectrometry (GC-MS) and nuclear magnetic resonance (NMR) techniques. These methods provide precise identification and purity assessment, crucial for applications requiring high-grade material. The compound's distinctive spectral signatures facilitate quality control in manufacturing processes involving trichlorotoluene isomers.

Emerging research explores novel applications of 2,3,5-trichlorotoluene in electronic materials and advanced coatings. Its structural features show promise for creating specialized polymers with unique dielectric properties, responding to industry demands for high-performance materials. This expanding application scope continues to drive innovation in chlorinated aromatic chemistry and related fields.

Storage and handling recommendations for 2,3,5-trichlorotoluene emphasize protection from moisture and extreme temperatures. Standard industry practices include using corrosion-resistant containers and maintaining proper ventilation in storage areas. These precautions ensure material stability and address common operational questions about aromatic chloride storage best practices.

Regulatory status of 2,3,5-trichlorotoluene varies by jurisdiction, with most regions classifying it as an industrial chemical requiring standard safety precautions. Manufacturers and users should consult current regional regulations, particularly regarding transportation and workplace exposure limits. The compound's regulatory compliance profile remains an important consideration for global trade.

Future developments in 2,3,5-trichlorotoluene applications may include expanded use in pharmaceutical intermediates and advanced material science. Ongoing research into more sustainable production methods and novel derivatives continues to uncover potential value-added applications for this versatile chlorinated toluene compound.